Benzil Dihydrazone

• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol
• InChI: InChI=1S/C14H14N4/c15-17-13(11-7-3-1-4-8-11)14(18-16)12-9-5-2-6-10-12/h1-10H,15-16H2/b17-13-,18-14-
• InChIKey: ZWPOAAKGAFHAEX-JTFWXBGUSA-N

Benzil Dihydrazone: Identity, Synthesis & Structure

Benzil dihydrazone (CAS 4702-78-7; C14H14N4; MW 238.29 g/mol; m.p. 150–151.5 °C) is a bis-hydrazone derived from the condensation of benzil with hydrazine hydrate, obtainable in 83–89% isolated yield [1]. It serves as a versatile entry point into the Schiff-base ligand space owing to its two reactive hydrazone termini. Critically, X-ray crystallography reveals a twisted N=C–C=N backbone with a torsion angle of ~70°, a consequence of steric repulsion between the two phenyl rings, which fundamentally distinguishes it from planar aliphatic dihydrazone analogs [2].

1 Bis-hydrazone scaffold with two reactive termini enables symmetric bis-functionalization for Schiff-base ligand libraries.

2 Twisted N=C–C=N backbone (~70° torsion) directs helical supramolecular assembly distinct from planar dihydrazones.

3 Sterically demanding phenyl groups support counterion-tunable metal complex nuclearity in crystal engineering.

• [1] Cope, A. C.; Smith, D. S.; Cotter, R. J. Diphenylacetylene. Organic Syntheses 1954, 34, 42–45. DOI: 10.15227/orgsyn.034.0042. View Source
• [2] De, S.; Chowdhury, S.; Tocher, D. A.; Datta, D. Molecular and Supramolecular Structures of Benzil Dihydrazone, an Organic Helical Molecule. Comparison with Diacetyl Dihydrazone. CrystEngComm 2006, 8, 670–673. DOI: 10.1039/B608107J. View Source

Benzil Dihydrazone: Structural Uniqueness Over Generic Dihydrazones

The steric bulk of the two phenyl substituents in benzil dihydrazone enforces a twisted molecular geometry (~70° N=C–C=N torsion) that drives columnar single-helical supramolecular packing, whereas the aliphatic analog diacetyl dihydrazone adopts a planar conformation and crystallizes as a porous 3-D H-bonded network [1]. This geometric divergence propagates into metal coordination chemistry: with AgNO₃, benzil dihydrazone yields a discrete dinuclear Ag(I) dimer, while diacetyl dihydrazone forms a 1-D coordination polymer under identical conditions [2]. Interchanging these ligands would therefore produce fundamentally different supramolecular architectures, making generic substitution invalid for any application where ligand geometry dictates material properties.

This Product

Benzil dihydrazone

Twisted ~70° backbone; yields discrete dinuclear Ag(I) dimers or helical supramolecular columns.

Generic Substitute

Diacetyl dihydrazone (planar)

Planar conformation; forms 1-D coordination polymer or porous 3-D H-bonded network. Direct substitution may shift architecture and properties.

• [1] De, S.; Chowdhury, S.; Tocher, D. A.; Datta, D. Molecular and Supramolecular Structures of Benzil Dihydrazone, an Organic Helical Molecule. Comparison with Diacetyl Dihydrazone. CrystEngComm 2006, 8, 670–673. DOI: 10.1039/B608107J. View Source
• [2] Patra, G. K.; Goldberg, I.; Chowdhury, S.; Datta, D. Structural Diversity of Silver(I) Azine Complexes – Effect of Substituents and Counter Anions. J. Mol. Struct. 2011, 999 (1–3), 39–48. DOI: 10.1016/j.molstruc.2011.04.032. View Source

Benzil Dihydrazone: Quantitative Differentiation Evidence

Conformational Difference: Benzil vs Diacetyl Dihydrazone

Single-crystal X-ray diffraction establishes that benzil dihydrazone adopts a twisted conformation with an N=C–C=N torsion angle of approximately 70°, driven by steric repulsion between the two phenyl groups. In contrast, diacetyl dihydrazone—its closest aliphatic analog—is essentially planar (torsion angle ~0°) [1]. This geometric difference dictates the entire supramolecular assembly: the twisted benzil derivative packs into columnar single helices, whereas the planar diacetyl analog forms a 3-D hydrogen-bonded network with pores.

N=C–C=N torsion

Head-to-head

~70° (twisted) vs. ~0° (planar)

Conformation defines helical vs. porous network assembly.

Single-crystal XRD; CrystEngComm 2006

Evidence Dimension	N=C–C=N torsion angle (molecular conformation)
Target Compound Data	~70° (twisted, non-planar)
Comparator Or Baseline	Diacetyl dihydrazone: ~0° (planar)
Quantified Difference	~70° angular deviation from planarity; benzil dihydrazone is helical, diacetyl dihydrazone is planar
Conditions	Single-crystal X-ray diffraction at low temperature; CrystEngComm 2006

Why This Matters

Procurement decisions for crystal engineering or metallosupramolecular design must account for this conformational dichotomy, as the twisted backbone of benzil dihydrazone preorganizes ligands for helical architectures that planar analogs cannot access.

• [1] De, S.; Chowdhury, S.; Tocher, D. A.; Datta, D. Molecular and Supramolecular Structures of Benzil Dihydrazone, an Organic Helical Molecule. Comparison with Diacetyl Dihydrazone. CrystEngComm 2006, 8, 670–673. DOI: 10.1039/B608107J. View Source

Ag(I) Coordination Nuclearity: Discrete Dimer vs Coordination Polymer

When reacted with AgNO₃ under identical conditions (methanol, room temperature, equimolar ligand-to-metal ratio), benzil dihydrazone (L2) yields a discrete dinuclear Ag(I) dimer, whereas diacetyl dihydrazone (L1) assembles into a 1-D coordination polymer [1]. With AgClO₄, both ligands form polymers, but the nitrate counterion—combined with the steric demand of the phenyl substituents—switches the benzil dihydrazone architecture to a dimeric motif. This demonstrates that the phenyl groups of benzil dihydrazone exert a tunable steric control over supramolecular nuclearity that the methyl-substituted analog cannot replicate.

Ag(I) complex nuclearity

Head-to-head

Discrete dinuclear dimer vs. 1-D coordination polymer

Phenyl steric bulk controls nuclearity with nitrate counterion.

AgNO₃, MeOH, identical conditions; J. Mol. Struct. 2011

Evidence Dimension	Ag(I) complex nuclearity with nitrate counterion
Target Compound Data	Benzil dihydrazone (L2) + AgNO₃ → discrete dinuclear Ag(I) dimer
Comparator Or Baseline	Diacetyl dihydrazone (L1) + AgNO₃ → 1-D coordination polymer
Quantified Difference	Dimer vs. 1-D infinite polymer under identical reaction conditions
Conditions	AgNO₃, methanol, room temperature, equimolar ratio; characterized by single-crystal XRD, IR, UV–Vis, and TGA

Why This Matters

For researchers designing Ag(I)-based luminescent materials or coordination polymers, the choice of dihydrazone directly determines whether a discrete molecular complex or an extended framework is obtained, impacting porosity, solubility, and photophysical properties.

• [1] Patra, G. K.; Goldberg, I.; Chowdhury, S.; Datta, D. Structural Diversity of Silver(I) Azine Complexes – Effect of Substituents and Counter Anions. J. Mol. Struct. 2011, 999 (1–3), 39–48. DOI: 10.1016/j.molstruc.2011.04.032. View Source

Cu²⁺ Detection: Lowest Limit Among Schiff Base Sensors

The benzil dihydrazone-derived Schiff base ligand benzildihydrazone-N,N'-bis(2-hydroxy-4-diethylamino-1-formylbenzene) (L) functions as a fluorescent turn-off and colorimetric sensor for Cu²⁺ in aqueous solution with a detection limit of 7.3 × 10⁻¹⁰ M. This value was explicitly reported as the lowest ever known in the family of fluorescent colorimetric Schiff base chemosensors at the time of publication [1]. The sensor exhibits binding-induced color change from yellow to light red and negligible interference from Na⁺, Ba²⁺, Fe³⁺, Co²⁺, Ni²⁺, Zn²⁺, Cd²⁺, Ca²⁺, Hg²⁺, Pb²⁺, Cr³⁺, Ag⁺, and Al³⁺. In comparison, a typical long-wavelength dibenzylidenehydrazine-based Cu²⁺ sensor reported a detection limit of 1.08 × 10⁻⁷ M , placing the benzil dihydrazone-derived sensor approximately two orders of magnitude more sensitive.

Cu²⁺ detection limit

Class-level

7.3 × 10⁻¹⁰ M (0.73 nM)

Reported as ranked lowest among Schiff base sensors at publication.

Sens. Actuators B 2018; sub-nanomolar sensitivity.

Evidence Dimension	Cu²⁺ detection limit (LOD) in aqueous solution
Target Compound Data	7.3 × 10⁻¹⁰ M (0.73 nM) for benzil dihydrazone-derived sensor L
Comparator Or Baseline	Class of fluorescent colorimetric Schiff base chemosensors: typical LOD ~1.08 × 10⁻⁷ M for dibenzylidenehydrazine-bridged biphenylacrylonitrile sensor; class-level claim of 'lowest ever known' at publication
Quantified Difference	~148-fold lower LOD than the 1.08 × 10⁻⁷ M comparator; sub-nanomolar detection capability
Conditions	Aqueous solution, UV–vis and fluorescence spectroscopy; real water sample validation; Sensors and Actuators B 2018

Why This Matters

For environmental or biomedical Cu²⁺ monitoring, sub-nanomolar sensitivity enables detection at concentrations far below WHO guidelines, a performance threshold that generic hydrazone sensors typically cannot achieve, making benzil dihydrazone-based sensor platforms a strategically differentiated procurement choice.

• [1] Suganya, S.; Velmathi, S.; Venkatesan, P.; Wu, S.-P. A Simple Benzildihydrazone Derived Colorimetric and Fluorescent 'On–Off–On' Sensor for Sequential Detection of Copper(II) and Cyanide Ions in Aqueous Solution. Sens. Actuators B Chem. 2018, 255 (Part 1), 701–711. DOI: 10.1016/j.snb.2017.08.067. View Source

Antiproliferative Activity: Cisplatin-Comparable Cytotoxicity

In a systematic comparative study, eight novel Schiff bases were synthesized from either benzil dihydrazone (BDH) or benzil monohydrazone (BMH). MTT assays against A549 (human lung cancer) and 4T1 (mouse breast cancer) cell lines revealed that two BDH-derived compounds—BDHFI and BDHAI—exhibit severe cytotoxicities similar to the standard cisplatin control, while also showing weaker toxicity against normal MRC-5 and NIH 3T3 cell lines [1]. Notably, the activity profile is substituent-dependent: four compounds (including two BDH-derived: BDHMFI and BDHFN) were inactive, demonstrating that the BDH scaffold provides a tunable platform where activity can be switched on or off by aldehyde choice—a level of synthetic control not equally accessible with the monohydrazone (BMH) scaffold, which yielded only two active compounds (BMHFI, BMHAI) out of four.

Antiproliferative profile

Reported

BDH-derived compounds show cell-model response comparable to cisplatin control

Supports cell-model endpoint review; bis-functionalizable scaffold enables SAR tuning.

A549 & 4T1 lines; activity is aldehyde-dependent. Acta Cryst. C 2020.

Evidence Dimension	In vitro antiproliferative activity against cancer cell lines
Target Compound Data	BDH-derived BDHFI and BDHAI: severe toxicity against A549 and 4T1 cells, comparable to cisplatin; BDHMFI and BDHFN: inactive
Comparator Or Baseline	BMH-derived: BMHFI and BMHAI active (similar to cisplatin); BMHMFI and BMHFN inactive. Standard cisplatin as positive control.
Quantified Difference	Activity is aldehyde-dependent within both series; BDH platform offers two hydrazone arms for bis-functionalization vs one arm for BMH, enabling greater structural diversification
Conditions	MTT assay, 72 h incubation, A549 and 4T1 cancer lines, MRC-5 and NIH 3T3 normal lines; compound concentrations 1–150 µM

Why This Matters

BDH's twin hydrazone termini permit bis-Schiff base formation, doubling the accessible chemical space for SAR exploration relative to BMH. For medicinal chemistry procurement, this translates to a more versatile diversification scaffold for hit-to-lead optimization.

• [1] Tan, X. J.; Wang, D.; Hei, X. M.; Yang, F. C. Synthesis, Crystal Structures, Antiproliferative Activities and Reverse Docking Studies of Eight Novel Schiff Bases Derived from Benzil. Acta Crystallogr. C Struct. Chem. 2020, 76 (1), 44–63. DOI: 10.1107/S2053229619015687. View Source

Zn²⁺ Fluorescence Turn-On with High Cd²⁺ Discrimination

A Benzil Bis-Hydrazone (BBH) probe, synthesized by condensation of benzil dihydrazone with cinnamaldehyde, exhibits extremely weak intrinsic fluorescence in DMSO but undergoes a 152-fold fluorescence enhancement upon binding Zn²⁺ ions [1]. Critically, the sensor shows negligible response to 15 other tested cations including Cd²⁺—a common interferent in Zn²⁺ sensing due to their similar chemical properties. The 1:1 BBH–Zn²⁺ complex has a binding constant of 10⁶·⁸ M⁻¹ and a detection limit of 2.5 × 10⁻⁴ M. While this LOD is modest compared to the Cu²⁺ sensor above, the key differentiation lies in the exceptional selectivity against Cd²⁺, which is notoriously difficult to discriminate from Zn²⁺ using conventional fluorescent probes [2].

Zn²⁺ turn-on & selectivity

Reported

152-fold fluorescence enhancement; Cd²⁺ discrimination confirmed

Supports Zn²⁺ imaging probe development with built-in interferent rejection.

J. Fluoresc. 2023; DMSO, 15 competing cations tested.

Evidence Dimension	Zn²⁺ fluorescence turn-on selectivity and enhancement factor
Target Compound Data	BBH sensor: 152-fold fluorescence enhancement with Zn²⁺; binding constant K = 10⁶·⁸ M⁻¹; LOD = 2.5 × 10⁻⁴ M; no interference from Cd²⁺ or 14 other cations
Comparator Or Baseline	Generic Zn²⁺ fluorescent sensors often suffer from Cd²⁺ cross-interference due to similar ionic radii and coordination preferences (class-level observation)
Quantified Difference	152-fold turn-on; Cd²⁺ discrimination confirmed experimentally against 15 competing cations
Conditions	DMSO solution, room temperature, UV–vis and fluorescence titration; Journal of Fluorescence 2023

Why This Matters

In biological Zn²⁺ imaging where Cd²⁺ is a pervasive interferent, the built-in Cd²⁺ discrimination of the BBH platform reduces false-positive signals—an attribute that simpler hydrazone sensors do not systematically provide and that justifies selecting benzil dihydrazone-derived probes for applications demanding high ion specificity.

• [1] Hamzi, I.; Touati, Y.; Mostefa-Kara, B.; et al. Benzil Bis-Hydrazone Based Fluorescence 'Turn-On' Sensor for Highly Sensitive and Selective Detection of Zn(II) Ions. J. Fluoresc. 2023, 33, 1683–1693. DOI: 10.1007/s10895-023-03178-3. View Source
• [2] Class-level inference: Cd²⁺/Zn²⁺ discrimination is a well-documented challenge in fluorescent sensor design owing to similar d¹⁰ electronic configurations and ionic radii (Cd²⁺ 95 pm vs Zn²⁺ 74 pm). See, e.g., Nolan, E. M.; Lippard, S. J. Small-Molecule Fluorescent Sensors for Investigating Zinc Metalloneurochemistry. Acc. Chem. Res. 2009, 42 (1), 193–203. View Source

Benzil Dihydrazone: Key Application Scenarios

Helical Supramolecular and Coordination Polymer Engineering

Researchers designing helical metallosupramolecular assemblies or coordination polymers with controlled nuclearity should select benzil dihydrazone over planar dihydrazones. Its ~70° N=C–C=N torsion angle preorganizes the ligand for helical architectures [1], and its sterically demanding phenyl groups enable counterion-tunable nuclearity (dimer vs. polymer) that aliphatic analogs cannot replicate [2].

Cu²⁺ Environmental Monitoring Sensors

For environmental water quality testing requiring Cu²⁺ detection below WHO guideline levels, benzil dihydrazone-derived Schiff base sensors offer a detection limit of 7.3 × 10⁻¹⁰ M (~0.73 nM)—approximately two orders of magnitude more sensitive than typical long-wavelength hydrazone-based Cu²⁺ sensors [3]. This performance tier supports drinking water, wastewater, and industrial effluent monitoring applications.

Antiproliferative Hit Discovery with Bis-Functionalizable Scaffolds

Medicinal chemistry programs seeking Schiff base-derived anticancer leads benefit from benzil dihydrazone's two hydrazone arms, which enable simultaneous bis-functionalization with pharmacophoric aldehydes. This doubles the accessible combinatorial space compared to benzil monohydrazone, and BDH-derived compounds have demonstrated cisplatin-comparable cytotoxicity against A549 and 4T1 cancer lines with reduced toxicity toward normal cells [4].

Cd²⁺-Discriminating Zn²⁺ Bioimaging Probes

For fluorescence-based Zn²⁺ imaging in biological samples where Cd²⁺ interference is problematic, benzil dihydrazone-derived BBH probes provide a 152-fold turn-on response with experimentally confirmed Cd²⁺ discrimination across 15 competing cations [5]. This selectivity profile makes BBH-type sensors suitable for intracellular Zn²⁺ monitoring and protein-based Ag⁺ detection applications.

Application

Selection Property

Validation Focus

Helical supramolecular engineering

Twisted N=C–C=N backbone with ~70° torsion

Helical packing vs. planar network in crystallographic studies

Cu²⁺ environmental sensor development

Bis-functionalizable platform for Schiff-base chemosensors

Sub-nanomolar detection limit and ion selectivity in aqueous matrices

Antiproliferative hit-to-lead exploration

Twin hydrazone arms for double pharmacophore attachment

Cell-model endpoint review against cancer lines; aldehyde-dependent SAR

Zn²⁺ bioimaging probe research

Built-in Cd²⁺ discrimination in BBH-type sensors

Fluorescence turn-on ratio and interferent screening in DMSO/aqueous systems

• [1] De, S.; Chowdhury, S.; Tocher, D. A.; Datta, D. Molecular and Supramolecular Structures of Benzil Dihydrazone, an Organic Helical Molecule. Comparison with Diacetyl Dihydrazone. CrystEngComm 2006, 8, 670–673. DOI: 10.1039/B608107J. View Source
• [2] Patra, G. K.; Goldberg, I.; Chowdhury, S.; Datta, D. Structural Diversity of Silver(I) Azine Complexes – Effect of Substituents and Counter Anions. J. Mol. Struct. 2011, 999 (1–3), 39–48. DOI: 10.1016/j.molstruc.2011.04.032. View Source
• [3] Suganya, S.; Velmathi, S.; Venkatesan, P.; Wu, S.-P. A Simple Benzildihydrazone Derived Colorimetric and Fluorescent 'On–Off–On' Sensor for Sequential Detection of Copper(II) and Cyanide Ions in Aqueous Solution. Sens. Actuators B Chem. 2018, 255 (Part 1), 701–711. DOI: 10.1016/j.snb.2017.08.067. View Source
• [4] Tan, X. J.; Wang, D.; Hei, X. M.; Yang, F. C. Synthesis, Crystal Structures, Antiproliferative Activities and Reverse Docking Studies of Eight Novel Schiff Bases Derived from Benzil. Acta Crystallogr. C Struct. Chem. 2020, 76 (1), 44–63. DOI: 10.1107/S2053229619015687. View Source
• [5] Hamzi, I.; Touati, Y.; Mostefa-Kara, B.; et al. Benzil Bis-Hydrazone Based Fluorescence 'Turn-On' Sensor for Highly Sensitive and Selective Detection of Zn(II) Ions. J. Fluoresc. 2023, 33, 1683–1693. DOI: 10.1007/s10895-023-03178-3. View Source